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Compound of Interest

Compound Name: MRS2693 trisodium

Cat. No.: B13838666 Get Quote

An In-depth Technical Guide to the Chemical and Pharmacological Properties of MRS2693
Trisodium

Introduction
MRS2693 trisodium salt is a potent and highly selective agonist for the P2Y6 receptor, a G

protein-coupled receptor activated by uridine diphosphate (UDP).[1][2][3] Its specificity makes it

an invaluable pharmacological tool for researchers investigating the diverse physiological and

pathophysiological roles of the P2Y6 receptor. These roles include involvement in inflammatory

processes, neuro-immune responses, and cytoprotection.[4][5][6] This guide provides a

comprehensive overview of the chemical properties, pharmacological activity, and key

experimental applications of MRS2693 trisodium for researchers, scientists, and drug

development professionals.

Chemical and Physical Properties
MRS2693 trisodium is the trisodium salt form of 5-Iodouridine-5'-O-diphosphate.[1][2] Its

fundamental chemical and physical characteristics are crucial for its proper handling, storage,

and use in experimental settings.

Table 1: Chemical Identity and Properties of MRS2693 Trisodium
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Property Value

Product Name MRS2693 trisodium salt[1][7]

Synonyms
5-Iodo-UDP trisodium salt; 5-Iodouridine-5'-O-

diphosphate trisodium salt[1][2]

Chemical Name

trisodium;[[(2R,3S,4R,5R)-3,4-dihydroxy-5-(5-

iodo-2,4-dioxopyrimidin-1-yl)oxolan-2-

yl]methoxy-oxidophosphoryl] phosphate[2]

Molecular Formula C₉H₁₀IN₂Na₃O₁₂P₂[1][7][8]

Molecular Weight 596.00 g/mol [1][7][9]

CAS Number 1448858-83-0[1][2][7]

PubChem CID 90488768[1][2]

Appearance White to off-white powder[2]

Purity ≥95% (HPLC)[1][8]

Solubility
Soluble in water.[1][2][8] Often supplied pre-

dissolved at a concentration of 10 mM.[2][8]

Storage Store at -20°C.[1][7][8]

Stability and Storage Recommendations: For long-term stability, MRS2693 trisodium solid

should be stored at -20°C and can be kept for up to 6 months.[8] Once dissolved, it is

recommended that stock solutions are prepared, stored in aliquots in tightly sealed vials at

-20°C or below, and used within one month.[8] For optimal results, solutions should be

prepared and used on the same day.[2][8] If solubility issues arise, gentle warming to 37°C or

sonication can facilitate dissolution.[2]

Pharmacological Profile
MRS2693 is characterized by its high affinity and selectivity for the human P2Y6 receptor.

Table 2: Pharmacological Activity of MRS2693 Trisodium
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Parameter Value

Molecular Target P2Y6 Receptor[1][7]

Receptor Type Gq protein-coupled receptor[5][6]

Activity Selective Agonist[1][2]

Potency (EC₅₀)
0.015 μM (15 nM) at the human P2Y6

receptor[1][2][4][10]

Selectivity
Displays no significant activity at other P2Y

receptor subtypes[1][2][8]

Mechanism of Action and Signaling Pathways
As a P2Y6 receptor agonist, MRS2693 initiates a cascade of intracellular events. The P2Y6

receptor is canonically coupled to the Gq alpha subunit of heterotrimeric G proteins.[5][6]

Activation of the P2Y6 receptor by MRS2693 leads to the stimulation of Phospholipase C

(PLC).[6] PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into two secondary

messengers: inositol 1,4,5-trisphosphate (IP₃) and diacylglycerol (DAG).[6] IP₃ diffuses through

the cytoplasm and binds to its receptor on the endoplasmic reticulum, triggering the release of

stored intracellular calcium (Ca²⁺).[6][11] This increase in cytosolic Ca²⁺ is a hallmark of P2Y6

receptor activation and mediates many of its downstream effects.[5][6]
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Caption: P2Y6 receptor activation via the Gq/PLC/IP3 signaling cascade.

Beyond the primary calcium signaling pathway, P2Y6 receptor activation by MRS2693 has

been shown to modulate other critical cellular pathways. Notably, it can lead to the activation of

the ERK1/2 pathway and, in certain contexts, reduce the activation of NF-κB, contributing to its

observed cytoprotective effects.[3][4][12]
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1. Seed P2Y6-expressing cells
in a 96-well plate

2. Load cells with a
calcium-sensitive fluorescent dye

3. Wash cells to remove
extracellular dye

4. Measure baseline
fluorescence

5. Add serial dilutions
of MRS2693

6. Measure fluorescence change
over time

7. Analyze data to
determine EC₅₀

 

1. Culture primary microglia
or cell line on coverslips

2. Stimulate cells with
MRS2693 or vehicle control

3. Add fluorescent beads
or particles to the media

4. Incubate to allow
for phagocytosis

5. Wash cells to remove
non-internalized particles

6. Fix and stain cells
(optional)

7. Quantify phagocytosis via
microscopy or flow cytometry

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b13838666?utm_src=pdf-body-img
https://www.benchchem.com/product/b13838666?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13838666?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. MRS 2693 trisodium salt | Purinergic (P2Y) Receptors | Tocris Bioscience [tocris.com]

2. MRS 2693 trisodium salt | CAS:1448858-83-0 | Selective P2Y6 agonist | High Purity |
Manufacturer BioCrick [biocrick.com]

3. medchemexpress.com [medchemexpress.com]

4. medchemexpress.com [medchemexpress.com]

5. Microglial P2Y6 calcium signaling promotes phagocytosis and shapes neuroimmune
responses in epileptogenesis - PMC [pmc.ncbi.nlm.nih.gov]

6. Microglia Purinoceptor P2Y6: An Emerging Therapeutic Target in CNS Diseases - PMC
[pmc.ncbi.nlm.nih.gov]

7. usbio.net [usbio.net]

8. resources.rndsystems.com [resources.rndsystems.com]

9. apexbt.com [apexbt.com]

10. resources.tocris.com [resources.tocris.com]

11. guidetopharmacology.org [guidetopharmacology.org]

12. MRS 2693 trisodium salt | P2Y6 agonist | CAS# 1448858-83-0 | InvivoChem
[invivochem.com]

To cite this document: BenchChem. [Chemical properties of MRS2693 trisodium].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13838666#chemical-properties-of-mrs2693-
trisodium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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